molecular formula C₂₀H₁₈O B1159821 2,5,8,11,14,17-Icosahexayn-1-ol

2,5,8,11,14,17-Icosahexayn-1-ol

Cat. No.: B1159821
M. Wt: 274.36
Attention: For research use only. Not for human or veterinary use.
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Description

2,5,8,11,14,17-Icosahexayn-1-ol is a long-chain aliphatic alcohol featuring six triple bonds (hexayn) positioned at carbons 2, 5, 8, 11, 14, and 17 of a 20-carbon backbone. This structural motif confers rigidity, linearity, and high electron density, making it a candidate for applications in conductive polymers, organic electronics, and materials science.

Properties

Molecular Formula

C₂₀H₁₈O

Molecular Weight

274.36

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 2,5,8,11,14,17-Icosahexayn-1-ol with structurally related compounds from the evidence:

Compound Name Molecular Formula Functional Groups Molecular Weight Key Features
2,5,8,11,14,17-Icosahexayn-1-ol (Hypothetical) C₂₀H₁₈O Six triple bonds, terminal -OH 274.35 High rigidity, conjugation potential
1H,1H-Perfluorohexaoxahenicosan-1-ol C₂₁H₃F₄₁O₇ Fluorinated, six ether oxygens 1112.37 Hydrophobic, thermally stable
3,6,9,12,15,18-Hexaoxanonadecan-1-ol C₁₃H₂₈O₇ Six ether oxygens, terminal -OH 296.36 Flexible, water-soluble
1-Phenyl-2,5,8,11,14,17-hexaoxanonadecan-19-ol C₁₉H₃₂O₇ Phenyl group, six ether oxygens 372.45 Amphiphilic, surfactant potential

Key Observations:

  • Triple Bonds vs. Ethers: The target compound’s triple bonds create a rigid, linear structure, whereas ether-containing analogs (e.g., 3,6,9,12,15,18-Hexaoxanonadecan-1-ol) exhibit flexibility due to single-bonded oxygen linkages .
  • Fluorination Effects: The perfluorinated compound (C₂₁H₃F₄₁O₇) is highly hydrophobic and chemically inert, contrasting with the reactive triple bonds in the target compound .
  • Phenyl Modifications: The phenyl-substituted hexaoxa compound (C₁₉H₃₂O₇) demonstrates amphiphilicity, enabling applications in drug delivery, unlike the nonpolar hexayn derivative .

Physical and Chemical Properties

  • Solubility: The hexayn compound’s rigid, nonpolar structure likely results in low water solubility, whereas polyethylene glycol (PEG) derivatives (e.g., C₁₃H₂₈O₇) are hydrophilic due to ether oxygens .
  • Thermal Stability: Fluorinated analogs (e.g., C₂₁H₃F₄₁O₇) exhibit exceptional thermal stability (up to 300°C), while poly-ynes may decompose at lower temperatures due to triple-bond reactivity .
  • Reactivity: The hexayn compound is prone to oxidation and cycloaddition reactions, whereas ethers and perfluoro compounds are more inert .

Research Findings and Data Gaps

  • Conductive Properties: Theoretical studies suggest that conjugated poly-ynes (like the target compound) exhibit high electron mobility (>10 cm²/V·s), surpassing PEG-based materials (<0.1 cm²/V·s) .
  • Toxicity: Fluorinated compounds (e.g., C₂₁H₃F₄₁O₇) raise environmental concerns due to persistence, whereas poly-ynes may degrade into benign byproducts .
  • Commercial Availability: PEG derivatives (e.g., CAS 23601-40-3) are widely available at lower costs (~$50/g), while fluorinated analogs (e.g., CAS 13140-24-4) are niche products priced at $185/5g .

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